Cas no 67875-55-2 (Disiloxane, 1,3-bis(1,1-dimethylethyl)-1,1,3,3-tetramethyl-)

• Product Name: Disiloxane, 1,3-bis(1,1-dimethylethyl)-1,1,3,3-tetramethyl-
• CAS No: 67875-55-2
• MF: C₁₂H₃₀OSi₂
• MW: 246.537005901337
• CID: 393993
• PubChem ID: 590018
• Update Time: 2025-04-19

Disiloxane, 1,3-bis(1,1-dimethylethyl)-1,1,3,3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Disiloxane, 1,3-bis(1,1-dimethylethyl)-1,1,3,3-tetramethyl-
• 1,3-Bis(1,1-dimethylethyl)-1,1,3,3-tetramethyldisiloxane
• tert-butyl-[tert-butyl(dimethyl)silyl]oxy-dimethylsilane
• TBDMS-ether
• 1,3-Ditert-butyl-1,1,3,3-tetramethyldisiloxane #
• CS-0454878
• tert-butyldimethylsilyl (TBDMS) ether
• F87585
• t-butyldimethylsilyl ether
• Q63392793
• 1,3-di-tert-butyl-1,1,3,3-tetramethyldisiloxane
• DTXSID60343485
• tert-butyldimethylsilyl ether
• SCHEMBL8278
• t-butyl-dimethyl-silylether
• TBDMS ether
• 67875-55-2
• Bis(tert-butyldimethylsilyl) ether
• t-butyldimethylsilylether
• TERT-BUTYL[(TERT-BUTYLDIMETHYLSILYL)OXY]DIMETHYLSILANE

• Inchi： 1S/C12H30OSi2/c1-11(2,3)14(7,8)13-15(9,10)12(4,5)6/h1-10H3
• InChI Key： FGTJJHCZWOVVNH-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 246.1836
• Monoisotopic Mass: 246.18351865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes